Cas no 947249-14-1 (3-(Difluoromethoxy)pyridin-2-amine)

• Product Name: 3-(Difluoromethoxy)pyridin-2-amine
• CAS No: 947249-14-1
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• MDL: MFCD12405788
• CID: 1005734
• PubChem ID: 28981901
• Update Time: 2025-10-31

3-(Difluoromethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)pyridin-2-amine
• 2-Amino-3-(difluoromethoxy)pyridine
• URJOUYRTHKWERB-UHFFFAOYSA-N
• 3-(difluoromethoxy)-2-pyridinamine
• 2-Pyridinamine, 3-(difluoromethoxy)-
• NE24571
• SY035791
• 3-[bis(fluoranyl)methoxy]pyridin-2-amine
• AK146245
• ST2404808
• A845060
• Z1263529546
• 3-(Difluoromethoxy)-2-pyridinamine (ACI)
• 2-Amino-3-difluoromethoxypyridine
• EN300-67307
• DB-293720
• DS-8481
• SB76629
• XMB24914
• 947249-14-1
• AKOS015916871
• Z362783884
• MFCD12405788
• SCHEMBL67670
• DTXSID70651881
• CS-D0412

• MDL： MFCD12405788
• Inchi： 1S/C6H6F2N2O/c7-6(8)11-4-2-1-3-10-5(4)9/h1-3,6H,(H2,9,10)
• InChI Key： URJOUYRTHKWERB-UHFFFAOYSA-N
• SMILES： FC(OC1C(N)=NC=CC=1)F

Computed Properties

• Exact Mass: 160.04481914g/mol
• Monoisotopic Mass: 160.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 1.4

3-(Difluoromethoxy)pyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 3-(Difluoromethoxy)pyridin-2-amine

Introduction to 3-(Difluoromethoxy)pyridin-2-amine (CAS No. 947249-14-1)

3-(Difluoromethoxy)pyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 947249-14-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both a difluoromethoxy group and an amine functionality makes this molecule a versatile scaffold for synthesizing novel bioactive agents.

The compound’s molecular structure consists of a pyridine ring substituted at the 2-position with an amine group (-NH₂) and at the 3-position with a difluoromethoxy group (-OCH₂CF₂). This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The electron-withdrawing nature of the difluoromethoxy group can modulate the reactivity and binding affinity of the molecule, while the amine moiety serves as a hydrogen bond acceptor, enhancing interactions with biological targets.

In recent years, 3-(Difluoromethoxy)pyridin-2-amine has been explored as a key intermediate in the synthesis of various pharmacophores. Its structural features are particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its utility in designing compounds that interact with kinases and transcription factors, which are often implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its role in generating molecules with enhanced metabolic stability. The incorporation of fluorine atoms into aromatic rings is a well-established strategy to improve pharmacokinetic properties, including bioavailability and resistance to enzymatic degradation. The difluoromethoxy group, in particular, has been shown to enhance lipophilicity while maintaining water solubility, making it an attractive feature for drug candidates.

Recent advancements in computational chemistry have further highlighted the potential of 3-(Difluoromethoxy)pyridin-2-amine as a building block. Molecular docking studies indicate that derivatives of this compound can effectively bind to protein targets with high affinity. For example, researchers have reported promising results in using this scaffold to develop inhibitors of Janus kinases (JAKs), which play a crucial role in immune responses and signal transduction.

The pharmaceutical industry has taken notice of these findings, leading to increased interest in 3-(Difluoromethoxy)pyridin-2-amine as a lead compound or intermediate. Several academic and industrial groups have published patents and articles detailing novel synthetic routes and applications for this molecule. These efforts underscore its significance as a tool for exploring new therapeutic avenues.

From a synthetic chemistry perspective, 3-(Difluoromethoxy)pyridin-2-amine offers several advantages. Its relatively stable structure allows for modifications at multiple positions, enabling chemists to fine-tune properties such as solubility, binding affinity, and pharmacokinetic behavior. This flexibility has been leveraged to create libraries of derivatives for high-throughput screening (HTS), accelerating the discovery process.

The amine group at the 2-position provides opportunities for further functionalization through reductive amination, diazotization, or coupling reactions with carboxylic acids or aldehydes. Such modifications can yield diverse analogs with tailored biological activities. Additionally, the electron-deficient nature of the pyridine ring enhances electrophilic aromatic substitution reactions, allowing for controlled introduction of other substituents.

In conclusion, 3-(Difluoromethoxy)pyridin-2-amine (CAS No. 947249-14-1) represents a valuable asset in modern drug discovery. Its unique structural features, combined with its synthetic versatility, make it an ideal candidate for developing next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is likely to grow even further.